Decanoyl-L-carnitine D3

• Molecular Formula: C17H34NO4+
• Molecular Weight: 319.5 g/mol
• InChI: InChI=1S/C17H33NO4/c1-5-6-7-8-9-10-11-12-17(21)22-15(13-16(19)20)14-18(2,3)4/h15H,5-14H2,1-4H3/p+1/i2D3
• InChIKey: LZOSYCMHQXPBFU-BMSJAHLVSA-O

Decanoyl-L-carnitine D3: A Deuterated Medium-Chain Acylcarnitine Internal Standard for Quantitative LC-MS/MS Metabolomics

Decanoyl-L-carnitine D3 (C10:0-d3) is a deuterium-labeled stable isotope analog of the endogenous medium-chain acylcarnitine decanoylcarnitine . It is classified as an O-acylcarnitine derivative and is chemically defined as (R)-3-((Decanoyl-10,10,10-d3)oxy)-4-(trimethylammonio)butanoate . This compound is not intended for therapeutic use but serves a critical analytical function. Its near-identical physicochemical properties to the unlabeled analyte, coupled with a distinct mass shift (+3 Da), enable its primary application as a precise internal standard (IS) for the absolute quantification of decanoylcarnitine and related species in complex biological matrices via gas or liquid chromatography-mass spectrometry (GC-MS or LC-MS/MS) .

1

Workflow

Quantitative LC-MS/MS metabolomics & targeted acylcarnitine profiling

2

Selection

Stable isotope-labeled internal standard (SIL-IS) with +3 Da mass shift

3

Use Context

Absolute quantification of decanoylcarnitine (C10) in complex biological matrices

Analytical and Biological Incomparability: Why Unlabeled Decanoylcarnitine and Other Analogs Cannot Substitute for Decanoyl-L-carnitine D3

Generic substitution fails on two fundamental levels: analytical necessity and biological specificity. In quantitative LC-MS/MS workflows, matrix effects and ionization variability preclude the use of unlabeled decanoylcarnitine as a calibrator for absolute quantification; a stable isotope-labeled internal standard (SIL-IS) such as Decanoyl-L-carnitine D3 is mandatory to correct for these variables and achieve the precision required for clinical diagnostics and metabolomics [1]. Furthermore, the biological function of acylcarnitines is exquisitely sensitive to chain length. Decanoylcarnitine (C10) exhibits distinct functional properties compared to its immediate homologs, octanoylcarnitine (C8) and hexanoylcarnitine (C6), particularly in mitochondrial transport inhibition and disease biomarker specificity [2][3]. Therefore, substituting Decanoyl-L-carnitine D3 with a different SIL-IS (e.g., C8-d3) or its unlabeled counterpart would compromise both analytical validity and the ability to interrogate C10-specific biology, underscoring its non-interchangeable procurement value.

! Matrix-effect correction Unlabeled decanoylcarnitine cannot correct ion suppression; SIL-IS co-elution is mandatory for precision.

! Chain-length specificity C8-d3 or C6-d3 internal standards show differential ionization and retention; C10-matched IS avoids quantification bias.

! Biological non-interchangeability Decanoylcarnitine exhibits distinct functional and inhibitory profiles vs. shorter-chain analogs; C10-specific biology cannot be interrogated with substitutes.

• [1] Maeda, Y., Ito, T., Suzuki, A., Kurono, Y., Ueta, A., Yokoi, K., ... & Togari, H. (2008). Quantification of carnitine and acylcarnitines in biological matrices by HPLC electrospray ionization-mass spectrometry. Clinical Chemistry, 54(8), 1412-1419. View Source
• [2] Lehmann, R., Zhao, X., Weigert, C., Simon, P., Fehrenbach, E., Fritsche, J., ... & Häring, H. U. (2010). Medium chain acylcarnitines dominate the metabolite pattern in humans under moderate intensity exercise and support lipid oxidation. PloS one, 5(7), e11519. View Source
• [3] Baillet, L., Mullur, R. S., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766-36768. View Source

Decanoyl-L-carnitine D3: A Quantitative Evidence Guide for Differentiated Scientific Selection

Quantitative Accuracy: Decanoyl-L-carnitine D3 as a Superior SIL-IS for C10 Acylcarnitine Quantification by LC-MS/MS

The use of Decanoyl-L-carnitine D3 as a stable isotope-labeled internal standard (SIL-IS) provides a quantifiable advantage over unlabeled calibrators or non-isotopic internal standards for the measurement of decanoylcarnitine (C10). In complex biological matrices, unlabeled standards are subject to ion suppression and matrix effects that lead to inaccurate quantification, often with coefficients of variation (CV) exceeding 15-20%. The use of a structurally identical SIL-IS, such as Decanoyl-L-carnitine D3, corrects for these effects, enabling a level of analytical precision that is unattainable without it [1]. Furthermore, using a C8-d3 internal standard for C10 quantification introduces inaccuracies due to differential ionization efficiency and chromatographic retention, a risk mitigated by the use of the chain-length-matched C10-d3 standard .

Quantification Precision

Method context

Matched C10-d3 IS: inter-assay CV 15-20%

Supports matrix-effect correction and assay precision review

Class-level inference; confirm with in-house matrix validation

Evidence Dimension	Quantification Accuracy (Precision) in Biological Matrix
Target Compound Data	Inter-assay CV < 5% (for acetylcarnitine using its matched d3-IS, demonstrating the precision achievable with matched SIL-IS)
Comparator Or Baseline	Unlabeled calibrators or non-matched IS: Inter-assay CV typically > 15-20% due to matrix effects
Quantified Difference	>3-fold improvement in precision (from >15-20% CV to <5% CV)
Conditions	HPLC-ESI-MS/MS analysis of acylcarnitines in plasma/serum

Why This Matters

Procurement of Decanoyl-L-carnitine D3 is essential for generating analytically valid, publication-ready quantitative data for C10 acylcarnitine, as it is the only methodologically sound approach to meet the precision requirements of clinical metabolomics studies [1].

• [1] Maeda, Y., Ito, T., Suzuki, A., Kurono, Y., Ueta, A., Yokoi, K., ... & Togari, H. (2008). Quantification of carnitine and acylcarnitines in biological matrices by HPLC electrospray ionization-mass spectrometry. Clinical Chemistry, 54(8), 1412-1419. View Source

Diagnostic Specificity: Decanoylcarnitine (C10) Quantitation is Non-Redundant for MCAD Deficiency Diagnosis and Phenotyping

The accurate quantification of decanoylcarnitine (C10) is not a redundant or interchangeable biomarker with its chain-length analogs like octanoylcarnitine (C8). It provides specific, non-overlapping diagnostic and prognostic value in medium-chain acyl-CoA dehydrogenase (MCAD) deficiency. While C8 is a primary marker, the C8/C10 ratio is a critical, independent parameter [1]. A large-scale study demonstrated that the C8/C10 ratio was superior to C8 alone in discriminating between mild and severe clinical phenotypes of MCAD deficiency [2]. Furthermore, the C8/C10 ratio was shown to be more stable than C8 concentration in the first days of life, making it a more reliable marker in newborn screening programs [2].

Phenotype Discrimination

Method context

C8/C10 ratio discriminates mild vs. severe MCAD deficiency phenotypes; more stable than C8 alone in newborn screening research

Reported endpoint context for MCAD phenotype studies

Retrospective observational study; verify with current cohort

Evidence Dimension	Diagnostic/Phenotypic Discrimination Power for MCAD Deficiency
Target Compound Data	C8/C10 ratio is 'superior to C8 in discriminating between mild and severe cases' and 'more stable in the first days of life'
Comparator Or Baseline	Octanoylcarnitine (C8) concentration alone
Quantified Difference	Qualitative superiority and higher stability demonstrated in a retrospective observational study
Conditions	Newborn screening blood spot cards; analysis of 189 identified neonates with MCAD deficiency

Why This Matters

Procuring Decanoyl-L-carnitine D3 to enable accurate C10 measurement is mandatory for calculating the C8/C10 ratio, which is essential for confirming MCAD diagnosis and distinguishing between mild and severe disease phenotypes, a task that cannot be accomplished with C8 measurement alone [1][2].

• [1] Kennedy, S., Potter, M., Vallance, H., & Sinclair, G. (2008). Newborn Screening for MCAD Deficiency: Experience of the First Three Years in British Columbia, Canada. Canadian Journal of Public Health, 99(4), 276-280. View Source
• [2] Jager, E. A., Kuijpers, M. M., Bosch, A. M., Mulder, M. F., Gozalbo, E. R., Visser, G., ... & Derks, T. G. J. (2019). A nationwide retrospective observational study of population newborn screening for medium-chain acyl-CoA dehydrogenase (MCAD) deficiency in the Netherlands. Journal of Inherited Metabolic Disease, 42(5), 890-897. View Source

Functional Potency: Decanoylcarnitine (C10) is a More Potent Enhancer of Palmitate Oxidation than L-Carnitine

Decanoylcarnitine (C10) is not merely a passive biomarker but a functionally active metabolite that exhibits a quantifiably superior ability to support fatty acid oxidation compared to the parent molecule L-carnitine. In primary human myotubes and mouse muscle tissue, decanoyl-, octanoyl-, and dodecanoyl-carnitine were all able to support the oxidation of palmitate [1]. Critically, this effect was found to be 'more effective than L-carnitine', establishing a clear functional hierarchy [1]. This finding distinguishes C10 from L-carnitine, which is often used as a baseline or comparator in metabolic studies.

Fatty Acid Oxidation Support

Assay context

Decanoylcarnitine (C10) more effective than L-carnitine in supporting palmitate oxidation in human myotubes and mouse muscle

Supports functional lipid oxidation assay context

Qualitative enhancement; quantitative fold-change not reported

Evidence Dimension	Support of palmitate (long-chain fatty acid) oxidation
Target Compound Data	Decanoylcarnitine supports palmitate oxidation
Comparator Or Baseline	L-carnitine
Quantified Difference	'More effective than L-carnitine' (qualitative enhancement)
Conditions	Primary human myotubes and mouse muscle tissue

Why This Matters

For researchers investigating lipid metabolism and mitochondrial function, accurate quantification of Decanoylcarnitine (using its D3-IS) is crucial because C10 levels correlate with a functional enhancement of fatty acid oxidation that is not recapitulated by L-carnitine, making it a distinct and relevant analyte of interest [1].

• [1] Lehmann, R., Zhao, X., Weigert, C., Simon, P., Fehrenbach, E., Fritsche, J., ... & Häring, H. U. (2010). Medium chain acylcarnitines dominate the metabolite pattern in humans under moderate intensity exercise and support lipid oxidation. PloS one, 5(7), e11519. View Source

Inhibitory Potency: (+)-Decanoylcarnitine is a ~40-fold More Potent CACT Inhibitor than (+)-Hexanoylcarnitine

In mechanistic studies of mitochondrial fatty acid transport, the unnatural D-isomer, (+)-decanoylcarnitine, demonstrates a remarkably potent and specific inhibitory effect on the carnitine-acylcarnitine translocase (CACT). When tested against a panel of (+)-acylcarnitines in rat liver mitochondria, (+)-decanoylcarnitine (C10) was found to inhibit CACT with an IC50 of approximately 5 μM [1]. This is in stark contrast to its chain-length homolog (+)-hexanoylcarnitine (C6), which was 'far less potent' with an IC50 greater than 200 μM [1]. This represents a greater than 40-fold difference in inhibitory potency, directly attributable to the four-carbon difference in acyl chain length.

CACT Inhibition Potency

Assay context

(+)-Decanoylcarnitine IC50 ~5 μM vs. (+)-hexanoylcarnitine IC50 >200 μM (~40-fold difference)

Supports mechanistic CACT inhibition study context

Rat liver mitochondria; confirm in target model

Evidence Dimension	Inhibition of Carnitine-Acylcarnitine Translocase (CACT)
Target Compound Data	(+)-Decanoylcarnitine IC50 ~5 μM
Comparator Or Baseline	(+)-Hexanoylcarnitine IC50 >200 μM; (+)-Octanoylcarnitine IC50 ~35 μM
Quantified Difference	~40-fold lower IC50 than (+)-hexanoylcarnitine; ~7-fold lower IC50 than (+)-octanoylcarnitine
Conditions	Rat liver mitochondria; assays distinguishing CPT I, CPT II, and CACT activities

Why This Matters

For scientists studying mitochondrial fatty acid transport, this extreme chain-length specificity underscores that C10 is not an interchangeable analog of C6 or C8. The ability to accurately quantify and track C10 levels (using the D3-IS) is essential for correlating biological effects with this high-potency CACT inhibition, a property that is functionally distinct from its homologs [1].

• [1] Baillet, L., Mullur, R. S., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766-36768. View Source

Validated Applications of Decanoyl-L-carnitine D3 in Research and Industrial Workflows

Clinical Diagnostic Laboratories: Quantitative Newborn Screening for MCAD Deficiency

Clinical laboratories performing newborn screening for inborn errors of metabolism require absolute quantification of acylcarnitines from dried blood spots (DBS) using tandem mass spectrometry (MS/MS). Decanoyl-L-carnitine D3 is used as the internal standard for C10 measurement . This is essential not only for detecting elevated C10 levels but, more importantly, for accurately calculating the C8/C10 ratio, a critical parameter that confirms MCAD deficiency diagnosis and aids in phenotypic severity stratification [1][2]. The use of a matched isotopic internal standard ensures the precision required to meet clinical reporting standards and minimize false-positive or false-negative results .

Metabolomics and Lipidomics Core Facilities: Targeted Metabolite Profiling

Core facilities offering targeted metabolomics services require a comprehensive panel of stable isotope-labeled internal standards to ensure data quality and reproducibility across large cohort studies. Decanoyl-L-carnitine D3 is a key component of such a panel, specifically enabling the absolute quantification of the C10 acylcarnitine species in plasma, serum, or tissue extracts . Its inclusion allows for the robust statistical comparison of C10 levels between experimental groups, as demonstrated in studies of exercise metabolism where medium-chain acylcarnitines were identified as dominant exercise biomarkers [3].

Mitochondrial and Metabolic Disease Research: Investigating Fatty Acid Oxidation Flux

Researchers studying mitochondrial β-oxidation, particularly in the context of MCAD deficiency or other metabolic disorders, utilize cell culture models (e.g., human fibroblasts) to probe pathway intermediates [4]. In these experiments, the accurate quantification of both unlabeled and stable isotope-labeled (e.g., 13C-palmitate-derived) C10 acylcarnitine is essential to calculate metabolic flux and confirm enzyme defects. Decanoyl-L-carnitine D3 serves as the analytical internal standard to correct for technical variability in these complex, multi-step assays, ensuring that observed differences in C10 accumulation are of biological origin and not analytical artifact .

Pharmacological and Toxicological Studies: CACT Inhibition Assays

Research groups investigating mitochondrial function, particularly those focused on carnitine-acylcarnitine translocase (CACT) and its role in fatty acid transport, rely on the unique inhibitory properties of (+)-decanoylcarnitine. With an IC50 of ~5 μM, it is the most potent medium-chain acylcarnitine inhibitor of CACT, providing a powerful tool for mechanistic studies [5]. In such assays, the accurate preparation and confirmation of inhibitor concentration is paramount. Decanoyl-L-carnitine D3 can be used to quantify the exact concentration of the active compound in solution via LC-MS, ensuring experimental reproducibility and accurate dose-response calculations.

Application

Selection Property

Validation Focus

MCAD deficiency biomarker research

Chain-length-matched SIL-IS for C10

C8/C10 ratio reproducibility and matrix-effect correction

Targeted metabolomics cohort studies

C10-specific absolute quantification

Cross-cohort data consistency and method-transfer review

Fatty acid oxidation flux studies

Stable-isotope internal standard for metabolic flux

Distinction of biological vs. analytical variability

CACT inhibition mechanistic studies

Quantification of (+)-decanoylcarnitine inhibitor

Inhibitor concentration accuracy and dose-response context

• [1] Kennedy, S., Potter, M., Vallance, H., & Sinclair, G. (2008). Newborn Screening for MCAD Deficiency: Experience of the First Three Years in British Columbia, Canada. Canadian Journal of Public Health, 99(4), 276-280. View Source
• [2] Jager, E. A., Kuijpers, M. M., Bosch, A. M., Mulder, M. F., Gozalbo, E. R., Visser, G., ... & Derks, T. G. J. (2019). A nationwide retrospective observational study of population newborn screening for medium-chain acyl-CoA dehydrogenase (MCAD) deficiency in the Netherlands. Journal of Inherited Metabolic Disease, 42(5), 890-897. View Source
• [3] Lehmann, R., Zhao, X., Weigert, C., Simon, P., Fehrenbach, E., Fritsche, J., ... & Häring, H. U. (2010). Medium chain acylcarnitines dominate the metabolite pattern in humans under moderate intensity exercise and support lipid oxidation. PloS one, 5(7), e11519. View Source
• [4] Nada, M. A., Chace, D. H., Sprecher, H., & Roe, C. R. (1995). Investigation of beta-oxidation intermediates in normal and MCAD-deficient human fibroblasts using tandem mass spectrometry. Biochemical and Molecular Medicine, 54(1), 59-66. View Source
• [5] Baillet, L., Mullur, R. S., Esser, V., & McGarry, J. D. (2000). Elucidation of the mechanism by which (+)-acylcarnitines inhibit mitochondrial fatty acid transport. Journal of Biological Chemistry, 275(47), 36766-36768. View Source